N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C14H14FNO2/c1-8-6-11(15)4-5-13(8)16-14(17)12-7-9(2)18-10(12)3/h4-7H,1-3H3,(H,16,17)
• InChI Key: OHBQUQRWHCNJHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=C(C=C(C=C2)F)C
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide, also known as F4H5F, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide has been studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide has been shown to modulate the activity of GABA-A receptors, which are important for regulating neuronal excitability. In pharmacology, N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide has been investigated as a potential drug candidate for the treatment of anxiety and depression due to its anxiolytic and antidepressant effects. In medicinal chemistry, N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide has been used as a starting material for the synthesis of novel compounds with improved pharmacological properties.

Mechanism of Action

N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide acts as a positive allosteric modulator of GABA-A receptors, which are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter GABA in the central nervous system. By enhancing the activity of GABA-A receptors, N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide increases the inhibitory tone of neurons, leading to anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide has been shown to have anxiolytic and antidepressant effects in animal models, as well as sedative and hypnotic effects at higher doses. N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide has also been found to enhance memory consolidation and retrieval, suggesting potential applications in the treatment of cognitive disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide in lab experiments include its high purity and stability, as well as its well-characterized mechanism of action. However, the limitations of N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide include its relatively low potency compared to other GABA-A receptor modulators, as well as its limited solubility in aqueous solutions.

Future Directions

For the study of N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide include the development of more potent and selective GABA-A receptor modulators based on its structure, as well as the investigation of its potential applications in the treatment of cognitive disorders and other neurological conditions. Additionally, the use of N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide as a tool for studying the role of GABA-A receptors in neuronal function and behavior could lead to new insights into the mechanisms underlying these processes.

Synthesis Methods

N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide can be synthesized through a multi-step process involving the reaction of 4-fluoro-2-methylphenylamine with 3-methyl-2-butanone to form an intermediate product, which is then reacted with furfural under acidic conditions to yield the final product. This synthesis method has been optimized to achieve high yields and purity of N-(4-fluoro-2-methylphenyl)-2,5-dimethyl-3-furamide.